Cas no 168901-53-9 (methyl 8-aminonaphthalene-2-carboxylate)

• Product Name: methyl 8-aminonaphthalene-2-carboxylate
• CAS No: 168901-53-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD18414885
• CID: 111102
• PubChem ID: 45089581
• Update Time: 2025-06-28

methyl 8-aminonaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, 8-amino-, methyl ester
• 2-Naphthalenecarboxylicacid,8-amino-,methylester(9CI)
• methyl 8-aminonaphthalene-2-carboxylate
• MFCD18414885
• EN300-23344744
• methyl 8-amino-2-naphthoate
• 8-amino-2-naphthoic acid, methyl ester
• WVPKJZOHAGFBBA-UHFFFAOYSA-N
• SY273139
• 168901-53-9
• G86465

• MDL： MFCD18414885
• Inchi： 1S/C12H11NO2/c1-15-12(14)9-6-5-8-3-2-4-11(13)10(8)7-9/h2-7H,13H2,1H3
• InChI Key： WVPKJZOHAGFBBA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CC=CC(=C2C=1)N)=O

Computed Properties

• Exact Mass: 201.07903
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on methyl 8-aminonaphthalene-2-carboxylate

Methyl 8-aminonaphthalene-2-carboxylate (CAS No. 168901-53-9): A Comprehensive Overview

Methyl 8-aminonaphthalene-2-carboxylate, with the chemical formula C₁₁H₁₁NO₂ and CAS number 168901-53-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a naphthalene core substituted with an amino group at the 8-position and a carboxylate ester at the 2-position, has garnered considerable attention due to its versatile applications in drug development and material science.

The structural motif of methyl 8-aminonaphthalene-2-carboxylate makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both an amino group and a carboxylate ester provides multiple sites for functionalization, enabling the construction of complex molecular architectures. This flexibility has made it a staple in medicinal chemistry libraries, particularly for the design of novel therapeutic agents targeting diverse biological pathways.

In recent years, the interest in methyl 8-aminonaphthalene-2-carboxylate has been further fueled by its role in the development of targeted cancer therapies. Researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating various forms of cancer. The naphthalene scaffold, known for its stability and tunable electronic properties, offers an ideal platform for designing molecules that can selectively inhibit aberrant signaling pathways in cancer cells.

Moreover, methyl 8-aminonaphthalene-2-carboxylate has found applications in materials science, particularly in the development of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to undergo polymerization and form conjugated systems makes it a promising candidate for use in optoelectronic devices. Recent studies have demonstrated its efficacy in enhancing the performance of organic photovoltaic cells, contributing to advancements in sustainable energy solutions.

The synthesis of methyl 8-aminonaphthalene-2-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification processes. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline the synthesis process.

From a biological perspective, methyl 8-aminonaphthalene-2-carboxylate has shown promise as a scaffold for developing antimicrobial agents. The structural features of this compound allow it to interact with bacterial enzymes and disrupt essential metabolic pathways. Preliminary studies have indicated its efficacy against resistant strains of bacteria, highlighting its potential as a novel therapeutic option in combating antibiotic-resistant infections.

The compound's role in drug discovery extends beyond cancer and antimicrobial applications. It has been investigated as a precursor for neuroprotective agents, where its ability to cross the blood-brain barrier is particularly valuable. Researchers are exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's by modulating key neurotransmitter systems.

In conclusion, methyl 8-aminonaphthalene-2-carboxylate (CAS No. 168901-53-9) is a multifaceted compound with significant implications across pharmaceuticals and materials science. Its unique structural features and functional groups make it an indispensable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and developing innovative technologies is undeniable.